Cas no 2224476-72-4 (3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride)

• Product Name: 3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride
• CAS No: 2224476-72-4
• MF: C₁₄H₁₀F₃N₃O₃S₂
• MW: 389.372710704803
• CID: 5674040
• PubChem ID: 132378812
• Update Time: 2025-08-02

3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26617403
• 2224476-72-4
• Z1940191391
• 3-[3-(difluoromethyl)-1-methyl-1H-thieno[2,3-c]pyrazole-5-amido]benzene-1-sulfonyl fluoride
• AKOS033680538
• 3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride

• Inchi： 1S/C14H10F3N3O3S2/c1-20-14-9(11(19-20)12(15)16)6-10(24-14)13(21)18-7-3-2-4-8(5-7)25(17,22)23/h2-6,12H,1H3,(H,18,21)
• InChI Key： GMCDJEKIMDSTRR-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC=C(C=2)S(=O)(=O)F)=O)=CC2C(C(F)F)=NN(C)C1=2

Computed Properties

• Exact Mass: 389.01156802g/mol
• Monoisotopic Mass: 389.01156802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride

Introduction to 3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride (CAS No. 2224476-72-4)

3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride (CAS No. 2224476-72-4) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of a difluoromethyl group, a methyl substituent, and a thieno[2,3-c]pyrazole core suggests potential applications in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The amidobenzene-1-sulfonyl fluoride moiety in the molecular structure is particularly noteworthy, as it introduces both amide and sulfonyl functionalities that are well-known for their role in modulating enzyme activity and receptor interactions. Sulfonyl fluorides, in particular, have been extensively studied for their ability to enhance binding affinity and metabolic stability in drug candidates. This makes 3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride a promising scaffold for further derivatization and optimization.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. The thieno[2,3-c]pyrazole scaffold, for instance, has been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups such as the difluoromethyl group can further enhance these properties by improving lipophilicity and reducing metabolic degradation. This has led to numerous studies exploring the potential of thieno[2,3-c]pyrazole derivatives as lead compounds for drug development.

One of the most compelling aspects of 3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride is its potential as a tool compound for biochemical research. The compound’s unique structure allows it to interact with various biological targets, making it useful for studying enzyme mechanisms and receptor binding affinities. For example, researchers have utilized similar scaffolds to investigate the interactions between enzymes and substrates in pathways relevant to diseases such as cancer and neurodegeneration.

The synthesis of 3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride presents several challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling the various fragments of this compound. Additionally, the use of protecting group strategies has allowed chemists to install functional groups in a controlled manner, ensuring optimal reactivity and yield.

Recent studies have highlighted the importance of fluorine atoms in pharmaceutical compounds due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The difluoromethyl group in 3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride is an excellent example of how fluorine can be leveraged to improve drug-like characteristics. This has led to increased interest in fluorinated heterocycles as candidates for clinical development.

The biological activity of 3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride has been explored in several preclinical studies. Initial results suggest that the compound exhibits inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, it has shown promise in inhibiting kinases that are overexpressed in certain types of cancer cells. Furthermore, its interaction with other biological targets suggests potential applications beyond oncology.

The development of new therapeutic agents often involves a multidisciplinary approach that integrates chemistry, biology, and pharmacology. 3-3-(difluoromethyl)-1-methyl-1H-thieno2,3-cpyrazole-5-amidobenzene-1-sulfonyl fluoride serves as an excellent example of how structural modifications can lead to novel pharmacological entities with significant therapeutic potential. By leveraging advances in synthetic chemistry and computational modeling, researchers can rapidly identify promising derivatives for further investigation.

In conclusion, 3 - 33 - ( difluoromethyl ) - 11 - methyl - 11 H - thieno22 ,23 - cpyrazole - 55 - amidobenzene -11 - sulfonyl fluoride ( CAS No . 2224476 -72 -44 ) is a structurally complex but highly versatile compound with significant potential in pharmaceutical research . Its unique combination of functional groups makes it an attractive scaffold for developing new drugs targeting various diseases . As our understanding of molecular interactions continues to grow , compounds like this will play an increasingly important role in advancing therapeutic strategies .